tert-butyl 3-(hydroxymethyl)-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate
Overview
Description
Tert-butyl 3-(hydroxymethyl)-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate is a useful research compound. Its molecular formula is C12H19N3O3 and its molecular weight is 253.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Multigram Synthesis of Fluoroalkyl-Substituted Pyrazole-4-carboxylic Acids : This study discusses the acylation of tert-butyl compounds, leading to the synthesis of various isomeric pyrazoles, demonstrating the use of tert-butyl in the synthesis of fluorinated pyrazole-4-carboxylic acids on a multigram scale (Iminov et al., 2015).
Synthesis of 3-(2-aminoethyl)-5-hydroxy-1H-pyrazole derivatives : This paper describes the treatment of β-keto ester with hydrazines, producing tert-butyl 2-(5-hydroxy-1H-pyrazol-3-yl)ethylcarbamates. It illustrates the utility of tert-butyl compounds in the synthesis of complex pyrazole derivatives (Kralj et al., 2011).
Heterocyclic Analogues of Antihypertensive Beta-adrenergic Blocking Agent : This research highlights the synthesis of isoelectronic analogues of tert-butylamino compounds, including pyrazine variants. It shows the role of tert-butyl compounds in developing beta-adrenoceptor antagonist activity (Baldwin et al., 1980).
Biological Applications and Studies
Substituted Pyrazinecarboxamides Synthesis and Biological Evaluation
: This study focuses on condensation reactions involving tert-butylpyrazine-2-carboxylic acid and its biological evaluation. It highlights the anti-mycobacterial, antifungal, and photosynthesis-inhibiting activity of these compounds, showcasing the biological significance of tert-butyl derivatives (Doležal et al., 2006).
Iron(III) and Cobalt(III) Complexes with Aroylhydrazone Ligands : This research presents the synthesis of complexes involving tert-butyl groups and their application in microwave-assisted oxidation of alcohols. It demonstrates the potential of tert-butyl derivatives in catalysis and chemical transformations (Sutradhar et al., 2016).
Pyrazole Derivatives as Photosynthetic Electron Transport Inhibitors : This paper discusses the synthesis of various tert-butylcarboxamide pyrazole derivatives and their role as inhibitors in photosynthetic electron transport. It underlines the importance of tert-butyl derivatives in developing new inhibitors with potential agricultural applications (Vicentini et al., 2005).
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of anti-tubercular agents , suggesting that the compound may target Mycobacterium tuberculosis.
Mode of Action
It is known that similar compounds interact with their targets through a process called suzuki–miyaura coupling . This process involves the formation of a new carbon-carbon bond through the reaction of an organoboron compound with a halide or pseudohalide .
Biochemical Pathways
The compound likely affects the biochemical pathways related to the growth and proliferation of Mycobacterium tuberculosis, given its potential use as an anti-tubercular agent . .
Result of Action
Similar compounds have shown significant activity against mycobacterium tuberculosis , suggesting that the compound may have a similar effect.
Properties
IUPAC Name |
tert-butyl 3-(hydroxymethyl)-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O3/c1-12(2,3)18-11(17)14-4-5-15-9(8-16)6-13-10(15)7-14/h6,16H,4-5,7-8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYSZGILROVDDEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN2C(=NC=C2CO)C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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